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Compound of Interest

Compound Name: RBI-257 Maleate

Cat. No.: B1678850

This document provides immediate safety, handling, and disposal protocols for RBI-257
Maleate, tailored for researchers, scientists, and drug development professionals. Following
these guidelines is crucial for ensuring laboratory safety and procedural accuracy.

Chemical Identifier and Properties

Property Value

Product Name RBI-257 Maleate
Synonyms p-lodo-U-101958 Maleate
CAS Number 911378-38-6

Molecular Formula C25H32IN305

Molecular Weight 581.45 g/mol [1]
Appearance Solid[2]

Hazard Identification and Precautionary Measures

RBI-257 Maleate is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2] Adherence to the following precautionary statements is mandatory.
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GHS Classification

Hazard Statement

Precautionary Statements

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed.

P264: Wash skin thoroughly
after handling.[2]P270: Do not
eat, drink or smoke when using
this product.[2]P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.P330: Rinse

mouth.

Acute Aquatic Toxicity
(Category 1)

H400: Very toxic to aquatic life.

P273: Avoid release to the
environment.P391: Collect

spillage.

Chronic Aquatic Toxicity
(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

P501: Dispose of
contents/container to an

approved waste disposal plant.

Operational and Handling Protocols

Strict adherence to the following procedures is necessary to minimize exposure and ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment must be worn at all times when handling RBI-257 Maleate.
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PPE Category Item Specification

) With side-shields to protect
Eye Protection Safety Goggles
from splashes.

Chemical-resistant gloves. It is
recommended to use powder-
free gloves and change them
Hand Protection Protective Gloves every 30-60 minutes or
immediately if contact with the
substance is known or

suspected.

_ ) . Lab coat or gown to prevent
Body Protection Impervious Clothing ]
skin contact.

To be used to avoid inhalation
) ] ] ) of dust or aerosols, especially
Respiratory Protection Suitable Respirator ]
when handling the powder

outside of a contained system.

Engineering Controls

Control Requirement

o Use only in areas with appropriate exhaust
Ventilation o
ventilation.

) Ensure an accessible safety shower and eye
Safety Stations ]
wash station are present.

Storage and Stability

Proper storage is critical to maintaining the integrity of RBI-257 Maleate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1678850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Condition

Specification

Powder Storage

Store at -20°C in a cool, well-ventilated area.
Keep the container tightly sealed and away from

direct sunlight and ignition sources.

Solution Storage

Prepare and use solutions on the same day. If
stock solutions are made in advance, store them
in aliquots in tightly sealed vials at -20°C (usable
for up to one month) or -80°C (usable for up to

six months).

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing

agents.

Experimental Workflow and Disposal Plan

The following diagram outlines the standard procedure for handling RBI-257 Maleate from

receipt to disposal.
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Preparation Phase

Receive RBI-257 Maleate

'

Verify Compound and Inspect Container

'

Don Personal Protective Equipment (PPE)

l

Equilibrate to Room Temperature (min. 1 hour)

Proceed to handling

Handling & Exp‘;rimental Phase

Weigh Compound in Ventilated Enclosure

l

Prepare Solution (if applicable)

l

Perform Experiment

;

Decontaminate Work Surfaces

Proceed to disposal

Dispos;l Phase

Collect Contaminated PPE and Consumables

'

Segregate Chemical Waste

'

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of RBI-257 Maleate.
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Spill Management

In the event of a spill, collect the spillage to prevent it from entering the environment.

Disposal

All waste, including unused material and contaminated consumables, must be disposed of as
hazardous waste.

e Solid Waste: Place in a sealed, labeled container.
e Liquid Waste: Collect in a compatible, sealed, and labeled container.

» Disposal Route: All waste containing RBI-257 Maleate must be disposed of through an
approved waste disposal plant. Do not release into the environment.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and effective use of RBI-257 Maleate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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